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Compound of Interest

Compound Name: 4-Dimethylaminopyridine N-oxide

Cat. No.: B087098 Get Quote

CAS Number: 1005-31-8

This technical guide provides an in-depth overview of 4-Dimethylaminopyridine N-oxide
(DMAPO), a versatile and efficient nucleophilic catalyst predominantly used in organic

synthesis. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical synthesis, offering comprehensive data, detailed

experimental protocols, and visual representations of its catalytic mechanism and experimental

workflows.

Core Properties and Specifications
4-Dimethylaminopyridine N-oxide, a derivative of 4-dimethylaminopyridine (DMAP), is a

white to light yellow crystalline powder. Its chemical structure features a pyridine ring with a

dimethylamino group at the 4-position and an N-oxide functional group. This modification

enhances its catalytic activity in various reactions.

Table 1: Chemical and Physical Properties of 4-Dimethylaminopyridine N-oxide
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Property Value

CAS Number 1005-31-8

Molecular Formula C₇H₁₀N₂O

Molecular Weight 138.17 g/mol

Appearance White to light yellow powder/crystal

Melting Point 97 °C

Boiling Point 316.5 °C at 760 mmHg

Density 1.03 g/cm³

Solubility Soluble in Methanol

Applications in Organic Synthesis
DMAPO is widely recognized for its role as a superior nucleophilic catalyst in a variety of

chemical transformations, including:

Esterifications and Acylations: It demonstrates high efficiency in promoting the formation of

esters and amides, crucial steps in the synthesis of pharmaceuticals and other fine

chemicals.

Macrolactamization: DMAPO, often in conjunction with reagents like 2-methyl-6-nitrobenzoic

anhydride (MNBA), is particularly effective in catalyzing the intramolecular cyclization to form

macrolactams, which are core structures in many biologically active natural products.

Peptide Coupling: It serves as an effective catalyst in peptide synthesis, facilitating the

formation of peptide bonds with minimal racemization.

The combination of DMAPO with MNBA has been shown to exhibit significantly higher activity

compared to conventional coupling reagents.

Catalytic Mechanism: Acylation
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The catalytic cycle of DMAPO in acylation reactions, for instance with an anhydride, involves

the formation of a highly reactive acylpyridinium intermediate. This intermediate is then readily

attacked by a nucleophile (e.g., an alcohol or amine) to form the final product and regenerate

the catalyst.
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4-Dimethylaminopyridine
N-oxide (DMAPO)

Acylpyridinium Intermediate
[R-CO-DMAPO]⁺ [R-COO]⁻

Reacts with

Carboxylic Anhydride
(R-CO)₂O

Acylated Product
(e.g., Ester, Amide)

Nucleophilic attack by

Nucleophile
(e.g., R'-OH, R'-NH₂)

Regenerated
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Releases

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Work-up and Purification

Prepare solution of MNBA, DMAPO,
and triethylamine in DCM

Heat reagent solution to 40 °C

Prepare solution of linear
precursor in DCM

Slowly add precursor solution
over 12 hours

Quench reaction with aq. NaHCO₃

Separate organic layer and
extract aqueous layer with DCM

Wash combined organic layers
with brine and dry

Purify crude product

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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